Cas no 1261997-98-1 (4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-)

• Product Name: 4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-
• CAS No: 1261997-98-1
• MF: C₁₁H₈N₂O₃S
• MW: 248.257821083069
• MDL: MFCD18317159
• CID: 2768415
• Update Time: 2022-07-26

4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylic acid, 2-amino-5-(5-formyl-2-thienyl)-

• MDL： MFCD18317159
• Inchi： 1S/C11H8N2O3S/c12-10-3-7(11(15)16)8(4-13-10)9-2-1-6(5-14)17-9/h1-5H,(H2,12,13)(H,15,16)
• InChI Key： HKTOFHVEIBVVHD-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(C2SC(C=O)=CC=2)C(C(O)=O)=C1

Computed Properties

• Exact Mass: 248.026
• Monoisotopic Mass: 248.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2